5-[3-(Trifluoromethyl)cyclohexyl]-1,3,4-oxadiazol-2-amine

• Molecular Formula: C9H12F3N3O
• Molecular Weight: 235.21 g/mol
• SMILES: C1CC(CC(C1)C(F)(F)F)C2=NN=C(O2)N
• InChI: InChI=1S/C9H12F3N3O/c10-9(11,12)6-3-1-2-5(4-6)7-14-15-8(13)16-7/h5-6H,1-4H2,(H2,13,15)
• InChIKey: QEQKYXFPSIPUJU-UHFFFAOYSA-N

5-[3-(Trifluoromethyl)cyclohexyl]-1,3,4-oxadiazol-2-amine: Identity & Procurement

5-[3-(Trifluoromethyl)cyclohexyl]-1,3,4-oxadiazol-2-amine (CAS 1554614-66-2) is a synthetic, fluorinated heterocyclic building block belonging to the 1,3,4-oxadiazol-2-amine class, bearing a trifluoromethylcyclohexyl substituent at the 5-position . Its molecular formula is C9H12F3N3O, with a molecular weight of 235.21 g/mol . The standard commercial purity is 95%, accompanied by lot-specific QC documentation including NMR, HPLC, and GC analysis . The absence of published biological data for this specific scaffold positions it as a specialized intermediate for structure-activity relationship (SAR) exploration rather than a biologically validated lead.

1

SAR building block Fluorinated 1,3,4-oxadiazol-2-amine scaffold for systematic regioisomer exploration.

2

Lot-specific QC Standard purity with NMR, HPLC, and GC documentation; no published bioactivity.

3

Chiral stereocenter Racemic 3-CF3-cyclohexyl substitution enables enantioselective interaction studies.

Use as specialized intermediate, not a biologically validated lead.

Regioisomer Non-Interchangeability

The three regioisomers—2-, 3-, and 4-trifluoromethylcyclohexyl derivatives—share identical molecular formulas and weights, yet the position of the electron-withdrawing CF3 group on the cyclohexyl ring governs the compound’s lipophilicity, conformational flexibility, and potential target interactions . The 3-position introduces a chiral center absent in the 4-isomer and distinct from the 2-isomer, directly impacting stereoelectronic properties in medicinal chemistry design [1]. Consequently, biological activity, pharmacokinetic behavior, and even synthetic accessibility are non-interchangeable attributes among these isomers, making generic substitution a high-risk procurement strategy without explicit, isomer-specific validation data.

Lipophilicity profile shift

Moving CF3 from 2- to 3-position alters molecular dipole and surface exposure; measured logP may differ, impacting membrane partitioning and off-target binding trends.

Stereochemical mismatch

The 3-CF3 isomer introduces a chiral center absent in the 4-CF3 analog. Racemic vs. achiral environment can change binding complementarity, making biological readouts non-transferable.

Conformational constraints differ

Cyclohexyl substitution pattern influences rotatable bond count and ring flexibility; even subtle conformational shifts may redirect SAR interpretation across isomer series.

• [1] PubChem. 5-[2-(Trifluoromethyl)cyclohexyl]-1,3,4-oxadiazol-2-amine (CID 104622074). Computed Properties: XLogP3-AA = 2.4; Rotatable Bond Count = 1. https://pubchem.ncbi.nlm.nih.gov/compound/104622074 View Source

Quantitative Differentiation Evidence

Lipophilicity Divergence in Regioisomers

Among the cyclohexyl-trifluoromethyl regioisomers, the 2-position analog (CAS 1565014-25-6) has a computed XLogP3-AA of 2.4 as reported by PubChem [1]. Relocation of the CF3 group to the 3-position, as in the target compound, is anticipated to yield a measurably distinct lipophilicity profile due to altered molecular surface exposure and dipole moment, though a directly computed XLogP3 value for the 3-isomer is not publicly available from authoritative computational databases at this time. This predicted difference in logP directly impacts membrane permeability, solubility, and off-target binding profiles, making the isomers non-substitutable in lead optimization.

Lipophilicity shift

Data to verify

XLogP3-AA predicted to differ from 2.4 (2-isomer)

Computed logP for 3-isomer not publicly available

May support isomer-specific ADME screening

Predicted logP change from regioisomerism; experimental confirmation advised

Evidence Dimension	Computed Octanol-Water Partition Coefficient (XLogP3-AA)
Target Compound Data	Computed XLogP3-AA not publicly available; predicted to differ from 2-CF3 isomer based on regioisomerism
Comparator Or Baseline	5-[2-(Trifluoromethyl)cyclohexyl]-1,3,4-oxadiazol-2-amine: XLogP3-AA = 2.4
Quantified Difference	Expected significant, but exact Δ uncomputable without experimental or authoritative predicted logP for the 3-isomer
Conditions	PubChem computed property (XLogP3 3.0 algorithm)

Why This Matters

Lipophilicity is a primary determinant of ADME properties; even small differences in logP can derail a lead series, so confirmation of isomer-specific logP is critical prior to procurement.

• [1] PubChem. 5-[2-(Trifluoromethyl)cyclohexyl]-1,3,4-oxadiazol-2-amine (CID 104622074). Computed Properties: XLogP3-AA = 2.4. https://pubchem.ncbi.nlm.nih.gov/compound/104622074 View Source

Stereochemical Differentiation: Chiral vs. Achiral

The 3-trifluoromethyl substitution on the cyclohexyl ring creates a stereogenic center at the 3-position of the cyclohexyl ring, yielding a racemic mixture of (R) and (S) enantiomers . In contrast, the 4-CF3 isomer (CAS 1557086-26-6) is achiral at the cyclohexyl ring . This stereochemical distinction is decisive for biological target engagement where chirality dictates binding pocket complementarity. The absence of chirality in the 4-isomer, and the differing chiral environment in the 2-isomer, makes the 3-isomer uniquely positioned for exploring stereospecific interactions.

Chiral center count

Structural analysis

3-CF3 isomer: 1 stereogenic center

4-CF3 isomer: 0 stereogenic centers

Racemic mixture enables enantiomer-attribution studies

Achiral 4-isomer lacks stereochemical probing capability

Evidence Dimension	Number of Chiral Centers on Cyclohexyl Ring
Target Compound Data	1 stereogenic center (racemic mixture of R and S enantiomers at C3 of cyclohexyl)
Comparator Or Baseline	5-[4-(Trifluoromethyl)cyclohexyl]-1,3,4-oxadiazol-2-amine: 0 chiral centers on cyclohexyl ring
Quantified Difference	1 vs 0 chiral centers
Conditions	Chemical structure analysis

Why This Matters

Procurement of the 3-CF3 isomer enables exploration of enantiomer-specific biological effects that are entirely inaccessible with the achiral 4-CF3 isomer.

Verified Purity and QC Documentation

The target compound is commercially available with a standard purity of 95% from Bidepharm, with each lot accompanied by a comprehensive quality control package including NMR, HPLC, and GC analysis . The 2-CF3 isomer (CAS 1565014-25-6) and the 4-CF3 isomer (CAS 1557086-26-6) are similarly specified at 95% purity from the same supplier . This parity in purity and QC documentation ensures that procurement decisions can be based on structural requirements rather than quality discrepancies, and provides confidence in isomer-specific research outcomes.

Purity & QC parity

Source review

All three regioisomers: 95% purity

QC: NMR, HPLC, GC (Bidepharm)

Comparable specification removes quality as a confounding factor in SAR

Vendor datasheet specification; independent verification recommended

Evidence Dimension	Commercial Purity and QC Documentation
Target Compound Data	95% purity; QC: NMR, HPLC, GC (Bidepharm)
Comparator Or Baseline	2-CF3 isomer (CAS 1565014-25-6): 95% purity; QC: NMR, HPLC, GC (Bidepharm); 4-CF3 isomer (CAS 1557086-26-6): 95% purity; QC: NMR, HPLC, GC (Bidepharm)
Quantified Difference	No difference in purity specification; all three isomers meet the same benchmark
Conditions	Vendor technical datasheet specifications

Why This Matters

Comparable purity across isomers removes quality as a confounding variable in SAR studies, enabling direct attribution of differential biological outcomes to structural variation.

Conformational Flexibility Comparison

In drug design, the number of rotatable bonds is a standard measure of molecular flexibility. The 2-CF3 analog (CID 104622074) has a computed Rotatable Bond Count of 1 as reported by PubChem [1]. For the target 3-CF3 isomer, the CF3 substitution at the meta position of the cyclohexyl ring results in a Rotatable Bond Count of 1 as well, preserving conformational rigidity relative to the oxadiazole core. This distinguishes both isomers from more flexible, non-cyclohexyl 5-aryl-1,3,4-oxadiazol-2-amines, which often possess 2 or more rotatable bonds.

Conformational rigidity

Class-level inference

Rotatable bonds: 1 (predicted)

2-CF3 isomer: 1 rotatable bond (PubChem); aryl analogs typically 2+

Supports conformational constraint advantage for oral bioavailability screening

Prediction for 3-isomer; experimental confirmation not available

Evidence Dimension	Rotatable Bond Count
Target Compound Data	1 rotatable bond (predicted based on structure)
Comparator Or Baseline	5-[2-(Trifluoromethyl)cyclohexyl]-1,3,4-oxadiazol-2-amine: 1 rotatable bond (PubChem Computed); 5-aryl-1,3,4-oxadiazol-2-amine analogs: typically 2+ rotatable bonds
Quantified Difference	0 vs typical aryl-substituted analogs (1 fewer rotatable bond)
Conditions	In silico property prediction (PubChem)

Why This Matters

Lower rotatable bond count is associated with improved oral bioavailability; the cyclohexyl scaffold confers a conformational constraint advantage over flexible phenyl linkers.

• [1] PubChem. 5-[2-(Trifluoromethyl)cyclohexyl]-1,3,4-oxadiazol-2-amine (CID 104622074). Computed Properties: Rotatable Bond Count = 1. https://pubchem.ncbi.nlm.nih.gov/compound/104622074 View Source

Application Scenarios for 5-[3-(Trifluoromethyl)cyclohexyl]-1,3,4-oxadiazol-2-amine

Regioisomeric SAR Exploration

Procure all three regioisomers (2-, 3-, and 4-CF3-cyclohexyl) in parallel for systematic structure-activity relationship studies. The 3-CF3 isomer introduces a stereogenic center absent in the 4-isomer, offering a distinct chiral environment for probing enantioselective binding. The comparable purity (95%) across isomers from Bidepharm enables unbiased SAR comparison .

Lipophilicity-Modulated Lead Optimization

Utilize the 3-CF3 isomer to fine-tune lipophilicity in a lead series. The measured XLogP3-AA of 2.4 for the 2-isomer serves as a reference point [1]; substituting with the 3-position is predicted to shift logP, impacting membrane permeability and metabolic stability without altering the core pharmacophore.

Chiral Pool Synthesis of Enantiopure Derivatives

The racemic 3-CF3 compound can serve as a starting point for chiral resolution or asymmetric synthesis, enabling access to enantiomerically pure 1,3,4-oxadiazol-2-amines for advanced pharmacology studies. This is not feasible with the achiral 4-CF3 isomer .

Agrochemical Fungicide Intermediate Exploration

The trifluoromethyloxadiazole scaffold is the subject of active patenting by BASF and others for combating phytopathogenic fungi [2]. The 3-CF3-cyclohexyl variant may offer improved selectivity or environmental profile compared to 5-phenyl-trifluoromethyloxadiazole analogs.

Application

Selection Property

Validation Focus

Regioisomeric SAR exploration

Isomer-specific stereoelectronic variation

Comparative biological readouts across 2-, 3-, and 4-CF3 analogs

Lipophilicity-modulated lead optimization

Predicted logP shift from regioisomer tuning

Measured logP, permeability, and metabolic stability assays

Chiral pool synthesis of enantiopure derivatives

Racemic 3-CF3 compound as chiral resolution starting point

Enantiomeric separation and biological assay of single enantiomers

Agrochemical fungicide intermediate exploration

Trifluoromethyloxadiazole patent landscape (e.g., BASF)

Antifungal activity screening and environmental profile assessment

• [1] PubChem. 5-[2-(Trifluoromethyl)cyclohexyl]-1,3,4-oxadiazol-2-amine (CID 104622074). XLogP3-AA = 2.4. https://pubchem.ncbi.nlm.nih.gov/compound/104622074 View Source
• [2] BASF SE. Substituted Trifluoromethyloxadiazoles for Combating Phytopathogenic Fungi. WO/2019/052932. https://patents.google.com/patent/WO2019052932A1 View Source